Cas no 23307-72-4 (Sulfaclozine sodium)

• Product Name: Sulfaclozine sodium
• CAS No: 23307-72-4
• MF: C₁₀H₈ClN₄NaO₂S
• MW: 306.703889846802
• MDL: MFCD09954636
• CID: 279418
• PubChem ID: 329754199
• Update Time: 2025-11-07

Sulfaclozine sodium Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(6-chloro-2-pyrazinyl)-, sodium salt (1:1)
• Sodium N-(6-chloropyrazinyl)sulphanilamidate
• Sulfaclozine sodium
• Sodium sulfaclozine
• V2DM5B10CP
• Sodium ((4-aminophenyl)sulfonyl)(6-chloropyrazin-2-yl)amide
• Sulphachlorpyrazine sodium
• sodium;(4-aminophenyl)sulfonyl-(6-chloropyrazin-2-yl)azanide
• AK660015
• Sulfaclozine sodium, VETRANAL(TM), analytical standard
• 4-Amino-N-(6-chloropyrazin-2-yl)-N-sodiobenzenesulfonamide
• Sodium (4-aminobenzene-1-sulfonyl)(6-chloropyrazin-2-yl)azanid
• Sulfachloropyrazine sodium
• EINECS 245-571-9
• Q27291449
• DTXSID00945982
• Benzenesulfonamide, 4-amino-N-(6-chloro-2-pyrazinyl)-, sodium salt (1:1)
• C10H8ClN4NaO2S
• AKOS015963164
• SODIUM SULFACHLOROPYRAZINE
• Benzenesulfonamide, 4-amino-N-(6-chloropyrazinyl)-, monosodium salt
• 23307-72-4
• Sulfachloropyrazine sodium 100 microg/mL in Acetonitrile
• W-108866
• Sodium((4-aminophenyl)sulfonyl)(6-chloropyrazin-2-yl)amide
• SULFANILAMIDE, N1-(6-CHLOROPYRAZINYL)-, MONOSODIUM SALT
• W-110563
• A918613
• Sodium (4-aminobenzene-1-sulfonyl)(6-chloropyrazin-2-yl)azanide
• CS-0102985
• MFCD09954636
• Sulfaclozine (sodium)
• HY-19285A
• Sulfachloropyrazine
• UNII-V2DM5B10CP
• NIUFFODHMKLSCH-UHFFFAOYSA-N
• DA-67838

• MDL： MFCD09954636
• Inchi： 1S/C10H8ClN4O2S.Na/c11-9-5-13-6-10(14-9)15-18(16,17)8-3-1-7(12)2-4-8;/h1-6H,12H2;/q-1;+1
• InChI Key： NIUFFODHMKLSCH-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)[N-]S(C1C=CC(=CC=1)N)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 307.00347
• Monoisotopic Mass: 305.9954187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.3

Experimental Properties

• PSA: 97.97

Sulfaclozine sodium Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Sulfaclozine sodium

Recent Advances in Sulfaclozine Sodium (CAS: 23307-72-4) Research: A Comprehensive Review

Sulfaclozine sodium (CAS: 23307-72-4), a sulfonamide derivative, has garnered significant attention in recent years due to its broad-spectrum antibacterial and anticoccidial properties. This compound, chemically known as sodium N-(6-chloro-3-pyridazinyl)-4-aminobenzenesulfonamide, has been extensively studied for its applications in veterinary medicine, particularly in poultry and livestock industries. Recent advancements in synthetic methodologies, pharmacokinetic studies, and mode-of-action investigations have further elucidated its therapeutic potential and safety profile.

A 2023 study published in the Journal of Veterinary Pharmacology and Therapeutics demonstrated that Sulfaclozine sodium exhibits improved bioavailability compared to traditional sulfonamides, with a plasma half-life of approximately 8-10 hours in avian species. The research team employed high-performance liquid chromatography (HPLC) to analyze drug concentrations in various tissues, revealing preferential accumulation in the liver and kidneys. These findings suggest potential applications beyond its current use in coccidiosis treatment, possibly extending to systemic bacterial infections.

Innovative formulation strategies have emerged to address solubility challenges associated with Sulfaclozine sodium. A recent patent (WO2023056789) describes a novel nanocrystal dispersion system that enhances the compound's water solubility by 3.5-fold while maintaining stability under various pH conditions. This technological breakthrough could significantly improve oral absorption and reduce the required therapeutic dosage, thereby minimizing potential side effects.

Mechanistic studies have provided new insights into Sulfaclozine sodium's action against Eimeria species. Research published in Parasitology Research (2024) identified specific inhibition of the parasite's dihydropteroate synthase (DHPS) enzyme, with molecular docking simulations revealing a unique binding conformation distinct from other sulfonamides. This specificity may explain the compound's superior efficacy against sulfonamide-resistant strains observed in field trials conducted across multiple geographic regions.

Environmental impact assessments have become an important aspect of Sulfaclozine sodium research. A comprehensive 2024 life-cycle analysis published in Environmental Science and Technology evaluated the compound's ecological footprint throughout its production, use, and degradation pathways. The study concluded that advanced wastewater treatment techniques, particularly ozonation coupled with activated carbon filtration, can effectively remove >99% of Sulfaclozine sodium residues, addressing concerns about antimicrobial resistance development in environmental bacteria.

Emerging applications in human medicine are being explored, with preliminary in vitro studies demonstrating promising activity against drug-resistant Staphylococcus aureus strains. The compound's unique chemical structure appears to bypass common resistance mechanisms, making it a potential candidate for repurposing in human antimicrobial therapy. However, further preclinical studies are necessary to evaluate its safety and efficacy in mammalian systems.

Quality control advancements have been achieved through the development of a validated UPLC-MS/MS method for Sulfaclozine sodium quantification in complex matrices. This technique, described in a 2024 Analytical Chemistry publication, offers superior sensitivity (LOQ of 0.1 ng/mL) and specificity compared to conventional HPLC methods, enabling more accurate pharmacokinetic studies and residue monitoring programs.

The global market for Sulfaclozine sodium is projected to grow at a CAGR of 5.8% from 2024 to 2030, driven by increasing demand in emerging poultry markets and the development of combination therapies. Recent industry reports highlight the compound's cost-effectiveness compared to newer anticoccidials, particularly in large-scale production systems where treatment economics play a crucial role in product selection.

In conclusion, recent research on Sulfaclozine sodium (23307-72-4) has significantly expanded our understanding of its pharmacological properties, environmental impact, and potential new applications. The compound continues to demonstrate value as a versatile antimicrobial agent, with ongoing innovations in formulation technology and analytical methods supporting its sustainable use in veterinary medicine and beyond.